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Compound of Interest

Compound Name: ZXH-1-161

Cat. No.: B12395191

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro use of ZXH-1-161, a
potent and selective molecular glue degrader. ZXH-1-161 functions as a modulator of the E3
ubiquitin ligase Cereblon (CRBN), inducing the targeted degradation of the translation
termination factor GSPT1 (G1 to S phase transition 1).[1][2] This targeted protein degradation
leads to anti-proliferative effects, particularly in cancer cells dependent on GSPT1. These notes
offer detailed protocols for key in vitro assays to characterize the activity of ZXH-1-161.

Mechanism of Action

ZXH-1-161 acts as a "molecular glue," facilitating an interaction between CRBN and GSPT1.[1]
This induced proximity results in the ubiquitination of GSPT1 by the CRL4*"CRBN" E3 ligase
complex, marking it for degradation by the 26S proteasome. The degradation of GSPT1
disrupts protein translation, leading to cell cycle arrest and apoptosis in susceptible cancer cell
lines.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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